Cas no 78717-92-7 (Phosphonium, methyltriphenyl-, acetate)
78717-92-7 structure
Product Name:Phosphonium, methyltriphenyl-, acetate
CAS No:78717-92-7
MF:C21H21O2P
MW:336.364006757736
CID:534048
PubChem ID:18356127
Update Time:2025-04-19
Phosphonium, methyltriphenyl-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium, methyltriphenyl-, acetate
- methyl(triphenyl)phosphanium,acetate
- DTXSID10593059
- 78717-92-7
- SCHEMBL7872955
- Methyl(triphenyl)phosphanium acetate
-
- Inchi: 1S/C19H18P.C2H4O2/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;1-2(3)4/h2-16H,1H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: MSCBBILDMBFFRV-UHFFFAOYSA-M
- SMILES: [P+](C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O-]C(C)=O
Computed Properties
- Exact Mass: 336.12791691g/mol
- Monoisotopic Mass: 336.12791691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
Phosphonium, methyltriphenyl-, acetate Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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